4-Fpedhnped
Description
Fluorinated compounds like 4-Fpedhnped are often prioritized in research due to their enhanced stability, bioavailability, and electronic properties compared to non-fluorinated analogs .
Properties
CAS No. |
147963-99-3 |
|---|---|
Molecular Formula |
C28H33FO5 |
Molecular Weight |
468.565 |
InChI |
InChI=1S/C28H33FO5/c1-26-12-11-21-20-10-8-19(31)13-16(20)3-9-22(21)23(26)14-25-28(26,24(32)15-30)34-27(2,33-25)17-4-6-18(29)7-5-17/h4-7,13,20-23,25,30H,3,8-12,14-15H2,1-2H3/t20-,21+,22+,23-,25+,26-,27+,28+/m0/s1 |
InChI Key |
QODLMMIYPYLOPJ-MPSOAZIPSA-N |
SMILES |
CC12CCC3C(C1CC4C2(OC(O4)(C)C5=CC=C(C=C5)F)C(=O)CO)CCC6=CC(=O)CCC36 |
Synonyms |
(1/'-(4-fluorophenyl)(ethylenedioxy))-21-hydroxy-19-norpregn-4-ene-3,20-dione |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Findings :
- Fluorination Impact: this compound’s fluorine substituent likely enhances electron-withdrawing effects and metabolic stability compared to non-fluorinated analogs like 4-nitrophenylethylamine .
- Synthetic Efficiency : The lower yield of this compound (34%) compared to 4-methylpiperidine HCl (75–85%) may reflect challenges in fluorinated intermediate purification .
- Functional Group Versatility : The amine group in this compound aligns with ligands used in transition metal catalysis (), whereas nitro groups in analogs limit coordination utility .
Research Challenges and Contradictions
- Novelty Confirmation: If this compound is unregistered in databases, structural analogs must be inferred, risking oversight of unique properties .
- Data Quality : Inconsistent reporting of synthetic parameters (e.g., reaction times, purity metrics) complicates direct comparisons (Figure 4 in ) .
- Biological Activity: No data exists on this compound’s pharmacokinetics or toxicity, unlike well-studied analogs like 4-methylpiperidine HCl .
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